Cas no 1623663-01-3 (Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)thio)acetate)

• Product Name: Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)thio)acetate
• CAS No: 1623663-01-3
• MF: C₁₀H₇ClF₃N₃O₂S
• MW: 325.69468998909
• MDL: MFCD15598913
• CID: 4702530
• Update Time: 2025-11-01

Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)thio)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-((8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)thio)acetate
• methyl 2-{[8-chloro-6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]sulfanyl}acetate
• Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)thio)acetate

• MDL： MFCD15598913
• Inchi： 1S/C10H7ClF3N3O2S/c1-19-7(18)4-20-9-16-15-8-6(11)2-5(3-17(8)9)10(12,13)14/h2-3H,4H2,1H3
• InChI Key： SLOPGXYVCYQYGS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C(=NN=C21)SCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Topological Polar Surface Area: 81.8

Additional information on Methyl 2-((8-chloro-6-(trifluoromethyl)-1,2,4triazolo4,3-apyridin-3-yl)thio)acetate

Methyl 2-((8-Chloro-6-(Trifluoromethyl)-1,2,4-Triazolo[4,3-a]pyridin-3-yl)thio)acetate (CAS No. 1623663-01-3): An Overview

Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate (CAS No. 1623663-01-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the treatment of various diseases. The unique structure and properties of this compound make it a promising candidate for further investigation and development.

The chemical structure of Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate is characterized by the presence of a triazolopyridine core and a trifluoromethyl group, which are key functional groups contributing to its biological activity. The triazolopyridine moiety is known for its ability to form stable complexes with metal ions and its potential to interact with various biological targets. The trifluoromethyl group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, making it more suitable for in vivo applications.

Recent studies have shown that Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate exhibits potent antiviral activity against a range of viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the replication of influenza virus in vitro. The mechanism of action involves the disruption of viral RNA synthesis and the inhibition of key viral enzymes. This makes it a valuable lead compound for the development of new antiviral drugs.

In addition to its antiviral properties, Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses significant anticancer activity against various types of cancer cells. Specifically, it has been found to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate could be a potential candidate for further development as an anticancer agent.

The pharmacokinetic properties of Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in vivo, which are desirable characteristics for a drug candidate. These properties make it suitable for both preclinical and clinical studies.

Furthermore, the safety profile of Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate has been evaluated in various animal models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, Methyl 2-((8-Chloro-6-(trifluoromethyl)-1,2,4-triazolo[4,3-a]pyridin-3-yl)thio)acetate (CAS No. 1623663-01-3) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in antiviral and anticancer therapies make it an important target for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.